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Compound of Interest

Compound Name: Tungsten (VI) ethoxide

CAS No.: 62571-53-3

Cat. No.: B1601221

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexaethoxytungsten, also known as tungsten(VI) ethoxide, is an organometallic compound

with the chemical formula W(OCH₂CH₃)₆. It belongs to the family of metal alkoxides, which are

known for their utility as precursors in the synthesis of metal oxides through sol-gel processes.

This technical guide provides an in-depth overview of the core physical properties of

hexaethoxytungsten, detailed experimental protocols for their determination, and a visualization

of relevant chemical pathways and experimental workflows. This document is intended to serve

as a valuable resource for researchers and professionals working with this compound in

materials science, catalysis, and other advanced applications.

Physical Properties of Hexaethoxytungsten
The physical characteristics of hexaethoxytungsten are crucial for its handling, storage, and

application. A summary of its key physical properties is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1601221#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₂H₃₀O₆W

Molecular Weight 454.20 g/mol

Appearance
Off-white to brown soft crystalline powder or

chunks

Melting Point 105-110 °C; 150 °C

Boiling Point 105-110 °C at 0.05 mmHg

Density 1.3 g/cm³

Solubility
Soluble in ethyl acetate, hydrocarbons, and

esters.[1]

CAS Number 62571-53-3

Experimental Protocols
The accurate determination of the physical properties of hexaethoxytungsten requires specific

experimental procedures, especially considering its sensitivity to moisture. The following

sections detail the general methodologies for key experiments.

Melting Point Determination for Air-Sensitive
Compounds
Given that hexaethoxytungsten is moisture-sensitive, its melting point should be determined

using a technique that minimizes atmospheric exposure. The capillary method is a standard

and suitable technique.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Sealed capillary tubes

Glove box or Schlenk line
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Mortar and pestle

Procedure:

Sample Preparation: Inside a glove box or under an inert atmosphere on a Schlenk line, a

small amount of the crystalline hexaethoxytungsten is finely ground using a mortar and

pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the solid into the sealed end. The

sample height should be approximately 2-3 mm.

Sealing the Capillary: To prevent decomposition due to atmospheric moisture at elevated

temperatures, the open end of the capillary tube is carefully sealed using a small flame.

Measurement: The sealed capillary tube is placed in the heating block of the melting point

apparatus. The temperature is increased at a steady and slow rate, typically 1-2 °C per

minute, as the temperature approaches the expected melting point.

Observation: The sample is observed through the magnifying lens. The temperature at which

the first droplet of liquid appears is recorded as the beginning of the melting range. The

temperature at which the entire solid has transitioned to a liquid is recorded as the end of the

melting range. For a pure substance, this range should be narrow.

Density Measurement of a Solid Organometallic
Compound
The density of a solid compound like hexaethoxytungsten can be determined using the gas

pycnometry method, which is ideal for powders and solids and avoids the use of solvents in

which the compound might be soluble or reactive.

Apparatus:

Gas pycnometer

Analytical balance
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Sample cell of appropriate volume

Inert gas source (e.g., helium)

Procedure:

Sample Weighing: A precise mass of the hexaethoxytungsten sample is determined using an

analytical balance. This should be done in a controlled atmosphere if the sample is

particularly air-sensitive.

Calibration: The gas pycnometer is calibrated according to the manufacturer's instructions

using a standard calibration sphere of known volume.

Sample Loading: The weighed sample is carefully transferred into the sample cell of the

pycnometer.

Measurement: The sample cell is placed in the instrument, and the analysis is initiated. The

instrument will automatically purge the cell with the inert gas (typically helium) and then

perform a series of pressure measurements as the gas expands from a reference chamber

into the sample chamber.

Calculation: Based on the pressure changes and the known volumes of the chambers, the

instrument calculates the volume of the solid sample, excluding any pore volume. The

density is then automatically calculated by dividing the mass of the sample by its measured

volume.

Qualitative Solubility Testing
Determining the solubility of hexaethoxytungsten in various organic solvents is important for its

use in solution-based processes. A qualitative assessment can be performed as follows.

Apparatus:

Small test tubes or vials with caps

Spatula

Vortex mixer
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A selection of anhydrous organic solvents (e.g., ethyl acetate, hexane, toluene, diethyl ether)

Procedure:

Sample Preparation: A small, consistent amount of hexaethoxytungsten (e.g., 10 mg) is

placed into a series of clean, dry test tubes.

Solvent Addition: A specific volume of an anhydrous solvent (e.g., 1 mL) is added to each

test tube.

Mixing: The test tubes are securely capped and agitated using a vortex mixer for a set period

(e.g., 1-2 minutes) to ensure thorough mixing.

Observation: After mixing, the samples are allowed to stand, and a visual inspection is made.

The solubility is categorized based on the following observations:

Soluble: The solid completely dissolves, leaving a clear solution.

Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

Insoluble: The solid does not appear to dissolve, and the solvent remains clear with the

solid settled at the bottom.

Heating (Optional): If a substance is insoluble at room temperature, the mixture can be

gently warmed to observe if solubility increases with temperature. Any changes upon cooling

should also be noted.

Chemical Pathways and Experimental Workflows
Hydrolysis and Condensation of Hexaethoxytungsten in
a Sol-Gel Process
Hexaethoxytungsten is a common precursor for the synthesis of tungsten oxide materials via a

sol-gel process. This process involves two main chemical reactions: hydrolysis and

condensation. The following diagram illustrates a simplified workflow of this process.
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Simplified Sol-Gel Workflow for Hexaethoxytungsten
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Caption: A diagram illustrating the key stages of a sol-gel process starting from

hexaethoxytungsten.

General Experimental Workflow for Characterization
The characterization of a newly synthesized or procured batch of an organometallic compound

like hexaethoxytungsten follows a logical workflow to confirm its identity and purity.
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Caption: A logical workflow for the characterization of an organometallic compound like

hexaethoxytungsten.
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Conclusion
This technical guide has provided a detailed overview of the physical properties of

hexaethoxytungsten, along with generalized experimental protocols for their determination. The

inclusion of workflow diagrams for its application in sol-gel synthesis and for general compound

characterization aims to provide a practical framework for researchers. The data and

methodologies presented herein are intended to support the safe and effective use of

hexaethoxytungsten in various scientific and industrial applications. As with any chemical, it is

imperative to consult the Safety Data Sheet (SDS) before handling and to perform all

manipulations in a well-ventilated area, taking appropriate precautions for moisture-sensitive

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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